Cas no 1004-16-6 (3-Cyano-1-methylpyridinium Iodide)

3-Cyano-1-methylpyridinium Iodide Properties

Names and Identifiers

• 3-cyano-1-methyl-Pyridinium iodide
• 1-methylpyridin-1-ium-3-carbonitrile,iodide
• Pyridinium,3-cyano-1-methyl-, iodide (1:1)
• 1-methyl-3-cyanopyridinium iodide
• 3-Cyan-1-methylpyridiniumiodid
• 3-CYANO-1-METHYLPYRIDINIUM IODIDE
• 3-cyano-N-methylpyridinium iodide
• AG-A-59593
• AGN-PC-004DBR
• CTK7C8303
• meta-N-Methylcyanopyridinium iodide
• N-methyl-3-cyanopyridinium iodide
• N-methyl-m-cyanopyridinium iodide
• NSC138815
• Pyridinium, 3-cyano-1-methyl-, iodide
• SureCN8404077
• QOYXETVGUYSYRK-UHFFFAOYSA-M
• 3-cyano-1-methylpyridin-1-iumiodide
• CS-0246645
• EN300-33555
• 1-methylpyridin-1-ium-3-carbonitrile;iodide
• SCHEMBL8404077
• BAA00416
• 1004-16-6
• DTXSID20458786
• NSC 138815
• 3-cyano-1-methylpyridin-1-ium iodide
• NSC-138815
• +Expand

• MDL： MFCD00229410
• InChIKey： QOYXETVGUYSYRK-UHFFFAOYSA-M
• Inchi： InChI=1S/C7H7N2.HI/c1-9-4-2-3-7(5-8)6-9;/h2-4,6H,1H3;1H/q+1;/p-1
• SMILES： [I-].C(C1=CC=C[N+](C)=C1)#N

Computed Properties

• Exact Mass: 245.96500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 245.96540g/mol
• Heavy Atom Count: 10
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• LogP: -2.61322
• PSA: 27.67000